N-[5,6-dimethyl-1-(4-methylbenzyl)-1H-1,3-benzimidazol-4-yl]-3-(trifluoromethyl)benzenesulfonamide

• IUPAC Name: N-[5,6-dimethyl-1-[(4-methylphenyl)methyl]benzimidazol-4-yl]-3-(trifluoromethyl)benzenesulfonamide
• InChI: InChI=1S/C24H22F3N3O2S/c1-15-7-9-18(10-8-15)13-30-14-28-23-21(30)11-16(2)17(3)22(23)29-33(31,32)20-6-4-5-19(12-20)24(25,26)27/h4-12,14,29H,13H2,1-3H3
• InChI Key: BJIXXMSCVBLAOG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C=NC3=C2C=C(C(=C3NS(=O)(=O)C4=CC=CC(=C4)C(F)(F)F)C)C
• Molecular Formula: C24H22F3N3O2S
• Molecular Weight: 473.5 g/mol

Description

N-[5,6-dimethyl-1-(4-methylbenzyl)-1H-1,3-benzimidazol-4-yl]-3-(trifluoromethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C24H22F3N3O2S and its molecular weight is 473.51. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy and Cancer Treatment

One area of application for similar compounds involves photodynamic therapy (PDT) for cancer treatment. For example, certain zinc phthalocyanines substituted with benzenesulfonamide derivative groups have been synthesized and characterized for their use in PDT. These compounds show good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making them promising Type II photosensitizers for cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Anticancer and Antimicrobial Activity

Another research domain for benzenesulfonamide derivatives is in the development of anticancer and antimicrobial agents. Mixed-ligand copper(II)-sulfonamide complexes, for example, have been explored for their DNA binding, DNA cleavage, genotoxicity, and anticancer activity. These complexes exhibit antiproliferative activity against human tumor cells, indicating their potential as therapeutic agents (González-Álvarez et al., 2013).

Antifungal and Antimicrobial Properties

Compounds based on benzenesulfonamide also show promising antifungal and antimicrobial properties. For instance, novel triazepines, pyrimidines, and azoles derived from 4-toluenesulfonamide have demonstrated good antifungal activity, showcasing the versatility of sulfonamide derivatives in developing new antimicrobial agents (Khodairy, Ali, & El-wassimy, 2016).

Enzyme Inhibition for Disease Treatment

The sulfonamide group is known for its role in inhibiting enzymes relevant to various diseases, including carbonic anhydrases associated with conditions such as glaucoma, epilepsy, and cancer. Research into benzenesulfonamide derivatives incorporating triazine moieties has shown that these compounds can act as inhibitors of acetylcholinesterase, butyrylcholinesterase, and tyrosinase, indicating potential applications in treating Alzheimer's, Parkinson's, and pigmentation disorders (Lolak et al., 2020).